Cas no 1353855-96-5 (2-bromo-1-cyclopropyl-4-methoxybenzene)

• Product Name: 2-bromo-1-cyclopropyl-4-methoxybenzene
• CAS No: 1353855-96-5
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• MDL: MFCD21100013
• CID: 4592177
• PubChem ID: 66521244
• Update Time: 2025-05-19

2-bromo-1-cyclopropyl-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-cyclopropyl-4-methoxybenzene

• MDL： MFCD21100013
• Inchi： 1S/C10H11BrO/c1-12-8-4-5-9(7-2-3-7)10(11)6-8/h4-7H,2-3H2,1H3
• InChI Key： RBKZCEKCSPUSMY-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=CC=C(OC)C=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-bromo-1-cyclopropyl-4-methoxybenzene

Introduction to 2-bromo-1-cyclopropyl-4-methoxybenzene (CAS No. 1353855-96-5)

2-bromo-1-cyclopropyl-4-methoxybenzene, identified by its Chemical Abstracts Service (CAS) number 1353855-96-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This aromatic heterocyclic compound features a bromine substituent at the 2-position, a cyclopropyl group at the 1-position, and a methoxy group at the 4-position on a benzene ring. Its unique structural configuration makes it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The structural motif of 2-bromo-1-cyclopropyl-4-methoxybenzene positions it as a versatile building block for further functionalization. The presence of the bromine atom allows for nucleophilic aromatic substitution reactions, enabling the introduction of diverse functional groups such as amines, thiols, or alcohols. The cyclopropyl ring, a small three-membered carbon cycle, introduces steric hindrance and can influence the electronic properties of the aromatic system, making it useful in modulating receptor binding affinities. Meanwhile, the methoxy group serves as an electron-donating moiety, enhancing the reactivity at certain positions on the benzene ring.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-bromo-1-cyclopropyl-4-methoxybenzene and its derivatives. The compound has been investigated for its potential role in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. Its structural features are particularly relevant in designing molecules that interact with specific biological targets.

One of the most compelling aspects of 2-bromo-1-cyclopropyl-4-methoxybenzene is its utility as a precursor in synthesizing small molecule inhibitors. For instance, researchers have leveraged its scaffold to develop compounds targeting kinases and other enzymes implicated in cancer progression. The bromine substituent facilitates cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions allow for the introduction of aryl or heteroaryl groups, expanding the pharmacophoric space of derived compounds.

The cyclopropyl group in 2-bromo-1-cyclopropyl-4-methoxybenzene has been shown to impart specific physicochemical properties to drug candidates. For example, it can enhance metabolic stability by reducing susceptibility to oxidative degradation and may improve oral bioavailability by minimizing passive efflux transport mechanisms. Additionally, the methoxy group can fine-tune solubility and lipophilicity parameters, critical factors in drug formulation and delivery.

Recent studies have highlighted the importance of 2-bromo-1-cyclopropyl-4-methoxybenzene in medicinal chemistry innovation. A notable example comes from research on tyrosine kinase inhibitors (TKIs), where derivatives of this compound have demonstrated potent activity against resistant mutants of BCR-Abl, a key driver in chronic myeloid leukemia (CML). The combination of bromine and cyclopropyl functionalities allowed for precise tuning of binding interactions with target proteins, leading to improved selectivity over off-target effects.

In addition to its role in oncology research, 2-bromo-1-cyclopropyl-4-methoxybenzene has been explored for its potential in treating neurological disorders. Functionalized analogs have shown promise as modulators of GABAergic receptors, which are involved in anxiety and epilepsy pathophysiology. The structural rigidity provided by the cyclopropyl ring helps maintain optimal orientation within the receptor binding site, enhancing efficacy.

The methoxy group’s electron-donating nature is particularly advantageous in designing molecules with enhanced binding affinity. In anti-inflammatory applications, derivatives of 2-bromo-1-cyclopropyl-4-methoxybenzene have been investigated for their ability to inhibit lipoxygenase enzymes, key mediators of inflammatory responses. By strategically modifying other positions on the benzene ring while retaining this methoxy moiety, researchers have developed lead compounds with significant therapeutic potential.

The synthetic accessibility of 2-bromo-1-cyclopropyl-4-methoxybenzene further underscores its value as a chemical intermediate. It can be readily prepared through multi-step organic synthesis involving halogenation reactions on appropriately substituted precursors followed by cyclopropanation protocols. Advances in catalytic systems have made these transformations more efficient and scalable, facilitating large-scale production for research and commercial purposes.

From a computational chemistry perspective, virtual screening methods have been employed to identify promising derivatives of 2-bromo-1-cyclopropyl-4-methoxybenzene based on known bioactive scaffolds. Molecular docking simulations have revealed that subtle modifications around the bromine and cyclopropyl positions can significantly alter binding profiles to biological targets. These computational approaches complement experimental efforts by providing rapid hypothesis-driven design iterations.

The growing body of literature on 2-bromo-1-cyclopropyl-4-methoxybenzene underscores its significance as a pharmacophore platform. Researchers continue to explore new synthetic pathways and functionalization strategies to expand its utility across multiple therapeutic domains. As drug discovery efforts evolve toward more targeted and personalized medicine approaches, this compound remains an indispensable tool for medicinal chemists seeking innovative solutions.